Cas no 1170935-68-8 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-yl)methyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-yl)methyl-1H-pyrazole-3-carboxamide
• CAS No: 1170935-68-8
• MF: C₁₇H₁₆F₂N₄O₂S
• MW: 378.396348953247
• CID: 6090095
• PubChem ID: 44116452
• Update Time: 2025-07-14

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-yl)methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-yl)methyl-1H-pyrazole-3-carboxamide
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-ylmethyl)pyrazole-3-carboxamide
• AKOS024497090
• 1170935-68-8
• F5094-0497
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-N-[(oxolan-2-yl)methyl]-1H-pyrazole-3-carboxamide
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-1-methyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazole-3-carboxamide

• Inchi： 1S/C17H16F2N4O2S/c1-22-5-4-13(21-22)16(24)23(9-11-3-2-6-25-11)17-20-15-12(19)7-10(18)8-14(15)26-17/h4-5,7-8,11H,2-3,6,9H2,1H3
• InChI Key： SQJMPYJFAPXDGW-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(C(N(C2=NC3=C(F)C=C(F)C=C3S2)CC2CCCO2)=O)=N1

Computed Properties

• Exact Mass: 378.09620326g/mol
• Monoisotopic Mass: 378.09620326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.5Ų

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-yl)methyl-1H-pyrazole-3-carboxamide

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-yl)methyl-1H-pyrazole-3-carboxamide (CAS No. 1170935-68-8): An Overview

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-yl)methyl-1H-pyrazole-3-carboxamide (CAS No. 1170935-68-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazole derivatives and is characterized by its unique structural features, including a 1,3-benzothiazole moiety and a 2-methyltetrahydrofuran substituent. These structural elements contribute to its pharmacological properties and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-yl)methyl-1H-pyrazole-3-carboxamide is particularly noteworthy. The presence of the difluoro substituents on the benzothiazole ring enhances the compound's lipophilicity and stability, which are crucial for its bioavailability and metabolic stability. The pyrazole core, known for its diverse biological activities, provides a scaffold that can be modified to optimize the compound's pharmacological profile. Additionally, the 2-methyltetrahydrofuran substituent adds flexibility and conformational diversity, which can influence the compound's binding affinity to specific biological targets.

Recent research has highlighted the potential of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-yl)methyl-1H-pyrazole-3-carboxamide as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of signaling pathways such as NF-kB and MAPK, which are central to the inflammatory response. These findings suggest that N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-yl)methyl-1H-pyrazole-3-carboxamide could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-yl)methyl-1H-pyrazole-3-carboxamide has been investigated for its antimicrobial properties. In vitro studies have demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes and inhibition of essential enzymes involved in bacterial metabolism. These findings open up new possibilities for the development of novel antimicrobial agents to combat drug-resistant bacterial infections.

In addition to its anti-inflammatory and antimicrobial properties, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-yl)methyl-1H-pyrazole-3-carboxamide has also shown promise as an antiproliferative agent. Research has indicated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and p53, which are critical for cell survival and proliferation. These findings suggest that N-(4,6-difluoro-1,3-benzothiazol-2-y)-l-methyl-N-(oxolan--yl)methyl-H-pyrazole--carboxamide could be a valuable lead compound for the development of new anticancer therapies.

The pharmacokinetic properties of N-(4,6-difluoro--benzothiazol--yl)--methyl-N--(oxolan--yl)methyl-H-pyrazole--carboxamide have also been extensively studied. Preclinical data indicate that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are essential for ensuring effective drug delivery and sustained therapeutic effects in vivo. Additionally, toxicological studies have shown that N-(4,-difluoro--benzothiazol--yl)--methyl-N--(oxolan--yl)methyl-H-pyrazole--carboxamide has a low toxicity profile at therapeutic doses, making it a safe candidate for further clinical development.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of N-(4,-difluoro--benzothiazol--yl)--methyl-N--(oxolan--yl)methyl-H-pyrazole--carboxamide. Ongoing studies are focused on elucidating the molecular targets involved in its biological activities and identifying potential synergistic combinations with other therapeutic agents. Additionally, clinical trials are being planned to evaluate the safety and efficacy of this compound in human subjects.

In conclusion, N-(4,-difluoro--benzothiazol--yl)--methyl-N--(oxolan--yl)methyl-H-pyrazole--carboxamide (CAS No. 1,-difluoro,-benzothiazol--,--) represents a promising lead compound with diverse therapeutic applications in areas such as inflammation, infection, and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry research.